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Compound of Interest

Compound Name: Benzamide, 3-(1-methylethyl)-

CAS No.: 61843-02-5

Cat. No.: B8759587 Get Quote

Executive Summary
This guide outlines the mandatory disposal procedures for Benzamide, 3-(1-methylethyl)-
(Systematic name: 3-isopropylbenzamide).[1] As a substituted aromatic amide, this compound

presents specific environmental persistence risks and potential aquatic toxicity.[1]

Immediate Action Required:

Do NOT dispose of via sink drains or municipal trash.

Segregate as Hazardous Chemical Waste (Solid or Liquid).

Destruction Method: High-temperature incineration via an approved waste contractor.

Chemical Profile & Hazard Identification
Before disposal, verify the identity of the substance to ensure this protocol applies.
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Parameter Data / Description

Chemical Name Benzamide, 3-(1-methylethyl)-

Synonyms 3-Isopropylbenzamide; m-Isopropylbenzamide

Molecular Formula C₁₀H₁₃NO

Molecular Weight 163.22 g/mol

Physical State Solid (White to off-white crystalline powder)

Solubility
Low in water; Soluble in DMSO, Methanol,

Ethanol

Acidity (pKa) ~23.3 (Amide N-H), neutral in aqueous solution

Hazard Assessment (GHS Classification)
While specific toxicological data for this isomer may be limited, it must be handled according to

the safety profile of the substituted benzamide class:

WARNING: May cause skin irritation (H315) and serious eye irritation (H319).[2]

Aquatic Toxicity: Harmful to aquatic life with long-lasting effects (H412).[3] Aromatic amides

can be environmentally persistent.

Reactivity: Stable under normal conditions. Incompatible with strong oxidizing agents (e.g.,

Nitric acid, Permanganates).[1]

Disposal Procedures: The "Why" and "How"
A. Solid Waste (Pure Compound or Contaminated
Solids)
The Logic: Solid aromatic amides do not degrade rapidly in landfills. They must be incinerated

to prevent leaching into groundwater.

Segregation: Collect pure substance, contaminated weighing boats, and gloves in a

dedicated Solid Hazardous Waste container.[1]
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Container Specs: Use a wide-mouth HDPE jar or a double-lined fiber drum.

Labeling:

Primary Constituent: "Benzamide, 3-(1-methylethyl)-"[1][4]

Hazard Checkbox: [x] Toxic [x] Irritant

Prohibited: Do not mix with "Oxidizing Solids" waste streams. The amide functionality can

react exothermically with strong oxidizers under confinement.

B. Liquid Waste (Mother Liquors & Solutions)
The Logic: Solutions containing this compound (usually in DMSO or Methanol) fall under

"Mixed Solvent Waste." The amide bond is resistant to hydrolysis under neutral conditions,

meaning it will pass through municipal water treatment unchanged if poured down the drain.[1]

Solvent Compatibility: Ensure the carrier solvent (e.g., Methanol) is compatible with your

lab's "Non-Halogenated Organic Waste" stream.

pH Check: Verify the waste solution is pH 4–10.

Why? Mixing amides with strong acid waste (pH < 2) can catalyze hydrolysis, releasing

ammonia or amines and pressurizing the container.[1]

Collection: Pour into the approved safety carboy (e.g., 20L HDPE).

Headspace: Leave 10% headspace to allow for thermal expansion.

C. Empty Containers
The Logic: Trace residues are still regulated.

Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., Ethanol).

Rinsate Disposal: Pour all rinsate into the Liquid Waste container (see Section B).

Defacing: Cross out the label and mark "Empty."
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Disposal: Place the triple-rinsed bottle in the glass recycling or trash, depending on local

EHS rules.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the decision logic for disposing of Benzamide, 3-(1-
methylethyl)- to ensure compliance and safety.
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Figure 1: Decision workflow for the safe segregation and disposal of 3-isopropylbenzamide

waste streams.
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Regulatory & Compliance Context (RCRA)
In the United States, this specific isomer is not explicitly listed on the EPA's P-list (Acutely

Toxic) or U-list (Toxic).[1] However, under the Resource Conservation and Recovery Act

(RCRA), the generator is responsible for characterizing the waste.[1]

Waste Classification: Non-Listed Hazardous Waste.

Characteristic Assignment:

If dissolved in flammable solvents (Methanol/Ethanol): D001 (Ignitable).

If solid: Classify based on toxicity profile. Best practice is to manage as Non-Regulated

Chemical Waste destined for incineration, or assign a state-specific hazardous code if

applicable.[1]

DOT Shipping (for pure substance):

Generally not regulated as a dangerous good for transport unless in a flammable solution.

Note: Always check the specific Safety Data Sheet (SDS) from your vendor, as impurities

can alter classification.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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